![molecular formula C6H4ClFN2O2 B1651865 5-Chloro-3-fluoro-2-nitroaniline CAS No. 1352457-23-8](/img/structure/B1651865.png)
5-Chloro-3-fluoro-2-nitroaniline
Overview
Description
5-Chloro-3-fluoro-2-nitroaniline is a synthetic intermediate . It can be used as a reagent to synthesize benzamide derivatives as histone deacetylase inhibitors . It is also used in the preparation of benzylamines and quinoxaline-diones .
Synthesis Analysis
The synthesis of this compound involves several steps. The acylation of 3-chloroaniline with formic acid in organic solvents yields an intermediate product, which is then nitrified using nitric acid and acetic anhydride to introduce the nitro group . Subsequent hydrolysis with sodium hydroxide converts the nitro group to an amino group, resulting in the desired compound .Molecular Structure Analysis
The molecular formula of this compound is C6H4ClFN2O2 . It has a molecular weight of 190.56 . The structure of this compound can be viewed using Java or Javascript .Chemical Reactions Analysis
This compound is reactive in various chemical reactions due to its strong electron-withdrawing groups . It is sensitive to light and heat and requires careful handling .Physical And Chemical Properties Analysis
This compound is a solid . It has a boiling point of 335.3±37.0 C at 760 mmHg . It should be stored at a temperature of 4C and protected from light .Scientific Research Applications
Synthesis of Heterocyclic Scaffolds
4-Chloro-2-fluoro-5-nitrobenzoic acid, a compound with a similar substitution pattern, has been used as a multireactive building block in heterocyclic oriented synthesis (HOS). It leads to the creation of various condensed nitrogenous cycles, including benzimidazoles, benzotriazoles, quinoxalinones, benzodiazepinediones, and succinimides, which are significant in drug discovery (Křupková et al., 2013).
Coordination Chemistry
Complexes of 2-fluoro,5-nitroaniline (and 4-fluoro,2-nitroaniline) with metals such as Cu(II), Ni(II), and Co(II) have been prepared, showcasing the ligands acting as monodentate O-bonded. These compounds exhibit square planar, tetrahedral, and hexacoordinate structures, highlighting the potential of such compounds in coordination chemistry and materials science (Devoto et al., 1982).
Synthesis of Fluorinated Heterocycles
The synthesis of fluorinated heterocycles, such as the transformation of 4-fluoroaniline through successive reactions to yield fluorobenzimidazolyl derivatives, demonstrates the utility of fluorinated nitroanilines in creating complex heterocyclic systems. These derivatives have potential applications in medicinal chemistry and material sciences (Pujari et al., 1990).
SNAr Reactions
Studies on SNAr (nucleophilic aromatic substitution) reactions involving compounds like 3-fluoro-4-chloronitrobenzene provide insights into the reactivity and potential synthetic applications of chloro-fluoro-nitroaniline compounds. These reactions are instrumental in designing synthetic pathways for pharmaceuticals and organic materials (Cervera et al., 1996).
Safety and Hazards
5-Chloro-3-fluoro-2-nitroaniline is considered hazardous . It is toxic if swallowed, in contact with skin, or if inhaled . It may cause damage to organs through prolonged or repeated exposure . Safety measures include washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, using only outdoors or in a well-ventilated area, and not breathing dust/fume/gas/mist/vapors/spray .
Future Directions
While specific future directions for 5-Chloro-3-fluoro-2-nitroaniline are not mentioned in the search results, it is noted that phenol derivatives, such as this compound, have high potential as building blocks for the synthesis of bioactive natural products and conducting polymers . They have a wide range of applications, including as antioxidants, ultraviolet absorbers, and flame retardants . They are commonly used in the production of plastics, adhesives, and coatings due to their ability to improve these materials’ thermal stability and flame resistance . In addition, they have been found to have potential biological activities, including anti-tumor and anti-inflammatory effects .
Relevant Papers The relevant papers for this compound can be found at Sigma-Aldrich .
Mechanism of Action
Target of Action
5-Chloro-3-fluoro-2-nitroaniline is a significant organic synthesis intermediate . .
Mode of Action
It’s known that nitroaniline compounds can undergo a series of reactions, including nitration, conversion from the nitro group to an amine, and bromination . These reactions can significantly alter the compound’s interactions with its targets.
Biochemical Pathways
It’s known that nitroaniline compounds can be used in the synthesis of benzamide derivatives, which are known histone deacetylase inhibitors . Histone deacetylases are enzymes that remove acetyl groups from an ε-N-acetyl lysine amino acid on a histone, allowing the histones to wrap the DNA more tightly. Their inhibition can lead to a relaxed chromatin structure, thereby enhancing gene transcription.
Pharmacokinetics
The compound’s molecular properties, such as its molecular weight of 19056 , may influence its pharmacokinetic profile.
Result of Action
As an intermediate in the synthesis of benzamide derivatives, it may indirectly contribute to the inhibition of histone deacetylases , potentially affecting gene transcription.
Biochemical Analysis
Biochemical Properties
The nitro group in 5-Chloro-3-fluoro-2-nitroaniline, like the carboxylate anion, is a hybrid of two equivalent resonance structures . This property allows it to interact with various enzymes, proteins, and other biomolecules. Specific interactions with enzymes or proteins have not been reported in the literature.
Molecular Mechanism
It is known that nitro compounds can be prepared in several ways, including the direct substitution of hydrocarbons with nitric acid
Properties
IUPAC Name |
5-chloro-3-fluoro-2-nitroaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClFN2O2/c7-3-1-4(8)6(10(11)12)5(9)2-3/h1-2H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIOPZRJOGOUPMU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1N)[N+](=O)[O-])F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClFN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901291861 | |
Record name | 5-Chloro-3-fluoro-2-nitrobenzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901291861 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1352457-23-8 | |
Record name | 5-Chloro-3-fluoro-2-nitrobenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1352457-23-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Chloro-3-fluoro-2-nitrobenzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901291861 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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